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Cat. No.: B1595019

Get Quote

Introduction
2-Furanmethanol, alpha-ethyl-, also known as 1-(furan-2-yl)propan-1-ol, is a heterocyclic

alcohol that is garnering increasing interest within the scientific community, particularly in the

realms of organic synthesis and medicinal chemistry. Its structure, which features a furan ring

substituted with a 1-hydroxypropyl group, bestows it with a unique combination of reactivity and

potential biological activity. The furan moiety, a five-membered aromatic heterocycle containing

one oxygen atom, is a key structural component in numerous pharmacologically active

compounds.[1] This guide aims to provide a comprehensive overview of the chemical

properties, synthesis, reactivity, and potential applications of 2-Furanmethanol, alpha-ethyl-,
with a particular focus on its relevance to researchers, scientists, and professionals in drug

development.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental to

its application in research and development. 2-Furanmethanol, alpha-ethyl- is a colorless

liquid under standard conditions. Key properties are summarized in the table below:
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Property Value Source

CAS Number 4208-61-1 [2][3]

Molecular Formula C7H10O2 [2][3]

Molecular Weight 126.15 g/mol [2][3]

Boiling Point 181-182 °C [2][3]

Density 1.04 g/mL at 25 °C [2][3]

Refractive Index (n20/D) 1.476 [2][3]

Flash Point 79 °C [2]

LogP 1.723 [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
2 [2]

These properties indicate a compound with moderate polarity and a relatively high boiling point,

suggesting that it can be handled under normal laboratory conditions with appropriate care.

Synthesis of 2-Furanmethanol, alpha-ethyl-
The most common and efficient method for the synthesis of 2-Furanmethanol, alpha-ethyl- is
through the Grignard reaction. This classic organometallic reaction involves the nucleophilic

addition of an ethylmagnesium halide to the carbonyl group of furfural.

Reaction Scheme
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Grignard Reaction

Furfural
2-Furanmethanol, alpha-ethyl-1. EtMgBr, THF

Ethylmagnesium bromide

2. H3O+ workup
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Caption: Synthesis of 2-Furanmethanol, alpha-ethyl- via Grignard reaction.

A detailed protocol for this synthesis is outlined below:

Experimental Protocol: Grignard Synthesis
Materials:

Magnesium turnings

Ethyl bromide

Anhydrous diethyl ether or tetrahydrofuran (THF)

Furfural

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and nitrogen inlet, place magnesium turnings. Add a small

crystal of iodine to initiate the reaction. Slowly add a solution of ethyl bromide in anhydrous
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diethyl ether or THF to the magnesium turnings. The reaction is exothermic and should be

controlled by the rate of addition. After the addition is complete, reflux the mixture for 30

minutes to ensure complete formation of the Grignard reagent (ethylmagnesium bromide).

Addition of Furfural: Cool the Grignard reagent to 0 °C in an ice bath. Slowly add a solution

of freshly distilled furfural in the same anhydrous solvent to the Grignard reagent with

vigorous stirring. Maintain the temperature below 10 °C during the addition.

Reaction and Quenching: After the addition is complete, allow the reaction mixture to warm

to room temperature and stir for an additional 1-2 hours. Cool the reaction mixture again in

an ice bath and slowly quench the reaction by adding a saturated aqueous solution of

ammonium chloride.

Extraction and Purification: Separate the organic layer and extract the aqueous layer with

diethyl ether or THF. Combine the organic layers, wash with brine, and dry over anhydrous

magnesium sulfate. Filter the drying agent and remove the solvent under reduced pressure.

The crude product can be purified by vacuum distillation to yield pure 2-Furanmethanol,
alpha-ethyl-. A patent for a similar method describes keeping the temperature between 45°C

and 55°C during the addition of furfural and chloroethane to a mixture of magnesium chips

and bromoethane in a methylbenzene-tetrahydrofuran solvent.[4]

Reactivity and Chemical Behavior
The chemical reactivity of 2-Furanmethanol, alpha-ethyl- is dictated by its two primary

functional groups: the furan ring and the secondary alcohol.

Reactions of the Furan Ring
The furan ring is an electron-rich aromatic system, making it susceptible to electrophilic

substitution reactions. However, it is also prone to ring-opening reactions under strongly acidic

conditions. Like other furans, it can participate in Diels-Alder reactions with suitable

dienophiles.[5]

Reactions of the Secondary Alcohol
The secondary hydroxyl group can undergo typical alcohol reactions, including:
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Oxidation: Oxidation of the secondary alcohol can yield the corresponding ketone, 1-(furan-

2-yl)propan-1-one.

Esterification: Reaction with carboxylic acids or their derivatives will form the corresponding

esters.

Etherification: Treatment with alkyl halides under basic conditions will produce ethers.[5]
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Caption: Key reaction pathways for 2-Furanmethanol, alpha-ethyl-.
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Applications in Drug Development
The furan nucleus is a prevalent scaffold in medicinal chemistry, valued for its ability to act as a

bioisostere for phenyl rings, which can lead to improved metabolic stability and drug-receptor

interactions.[1] While specific applications of 2-Furanmethanol, alpha-ethyl- in drug

development are not extensively documented in publicly available literature, its structural motifs

suggest several potential avenues for exploration.

Scaffold for Synthesis: It can serve as a versatile starting material for the synthesis of more

complex molecules with potential therapeutic activities, including antibacterial, antifungal,

antiviral, and anticancer properties.[1]

Ranitidine Synthesis: The parent compound, 2-furanmethanol, is a known chemical building

block for the synthesis of the anti-ulcer drug Ranitidine. This suggests that derivatives like 2-
Furanmethanol, alpha-ethyl- could be explored for the synthesis of novel analogues.

The presence of both a chiral center (at the alpha-carbon) and the furan ring provides

opportunities for creating diverse libraries of compounds for high-throughput screening in drug

discovery programs.

Analytical Methods
The characterization and quantification of 2-Furanmethanol, alpha-ethyl- are crucial for

quality control and research purposes. A common and effective analytical technique for this and

similar compounds is Gas Chromatography-Mass Spectrometry (GC-MS).[6]

Experimental Protocol: GC-MS Analysis
Instrumentation:

Gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer

(MS).

A suitable capillary column (e.g., DB-5ms or equivalent).

Procedure:
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Sample Preparation: Prepare a dilute solution of 2-Furanmethanol, alpha-ethyl- in a

suitable volatile solvent such as dichloromethane or methanol.

GC Conditions:

Injector Temperature: 250 °C

Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at a rate of 10

°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate.

MS Conditions (if applicable):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 35 to 350.

Data Analysis: The retention time of the peak corresponding to 2-Furanmethanol, alpha-
ethyl- can be used for identification, and the peak area can be used for quantification

against a standard curve. The mass spectrum will provide structural confirmation. Predicted

mass-to-charge ratios for various adducts can be found in databases like PubChemLite.[7]

Safety and Handling
While a specific safety data sheet for 2-Furanmethanol, alpha-ethyl- is not readily available,

information on the parent compound, 2-furanmethanol (furfuryl alcohol), provides guidance on

handling. 2-Furanmethanol is classified as harmful if swallowed or in contact with skin, and

toxic by inhalation.[8] It is also a combustible liquid.[9] Therefore, it is prudent to handle 2-
Furanmethanol, alpha-ethyl- with appropriate personal protective equipment, including

gloves, safety glasses, and a lab coat, in a well-ventilated area or fume hood.[10]

Conclusion
2-Furanmethanol, alpha-ethyl- is a valuable chemical entity with a range of potential

applications stemming from its unique structural features. Its straightforward synthesis and the

versatile reactivity of both the furan ring and the secondary alcohol group make it an attractive

building block for organic chemists. For researchers in drug development, it represents a
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promising scaffold for the design and synthesis of novel therapeutic agents. As research into

furan-containing compounds continues to expand, the importance and utility of 2-
Furanmethanol, alpha-ethyl- are likely to grow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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